Cas no 13021-40-4 (Potassium Rhodizonate)

• Product Name: Potassium Rhodizonate
• CAS No: 13021-40-4
• MF: C₆K₂O₆
• MW: 246.257204055786
• MDL: MFCD00001649
• CID: 152628
• Update Time: 2025-04-19

Potassium Rhodizonate Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, potassium salt (1:2)
• Rhodizonic Acid Dipotassium Salt
• Dipotassium Rhodizonate
• Potassium rhodizonate
• 2,3,4-tetrone, 5,6-dihydroxy-5-cyclohexene- dipotassium salt
• Rhodizonic acid,dipotassium sa
• rhodizonic
• rhodizonic acid potassium salt
• rhodizonic acid potassium
• disodium 3,4,5,6-tetraoxocyclohexene-1,2-diolate
• Rhodizonic acid, dipotassium salt
• rhodizonicaciddipotassiumsalt
• Rhodizonicacid,dipotassiumsa
• Rhodizonic acid, dipotassium salt,97%
• RHODIZONIC ACID, DIPOTASSIUM SALT, TECH. , 85%
• Potassium Rhodizonate

• MDL： MFCD00001649
• Inchi： 1S/C6H2O6.2K/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h7-8H;;/q;2*+1/p-2
• InChI Key： NEWIILAQDSMNML-UHFFFAOYSA-L
• SMILES： [K+].[K+].[O-]C1C(C(C(C(C=1[O-])=O)=O)=O)=O

Computed Properties

• Exact Mass: 245.89700
• Monoisotopic Mass: 245.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: Dark red crystalline powder
• Density: 2.246
• Melting Point: >300 °C (lit.)
• Boiling Point: 346.7 °C at 760 mmHg
• Flash Point: 177.7 °C
• Stability/Shelf Life: Stable.
• PSA: 114.40000
• LogP: -1.65100
• Solubility: Soluble in water.

Potassium Rhodizonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone